3-Hydroxy Citalopram

Description

3-Hydroxy Citalopram is a chemical compound with the molecular formula C20H21FN2O2 and a molecular weight of 340.39 g/mol . It is also known under various names, including 411221-53-9 and N6MF4568AR . The IUPAC name for 3-Hydroxy Citalopram is 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-hydroxy-3H-2-benzofuran-5-carbonitrile . Its creation date was on 2006-10-26, and it was last modified on 2025-02-01 .

As an intermediate impurity, 3-Hydroxy Citalopram is related to citalopram, a selective serotonin reuptake inhibitor (SSRI) used to treat depression . Citalopram enhances serotonergic transmission by inhibiting serotonin reuptake and has minimal effects on dopamine and norepinephrine transportation and virtually no affinity for muscarinic, histaminergic, or GABAergic receptors . Another related compound is 3-Hydroxy Citalopram Oxalate, which has the molecular formula C22H23FN2O6 and a molecular weight of 430.4 g/mol .

It is stored at a temperature of +4°C and shipped at room temperature .

• CAS No.: 411221-53-9
• Product Name: 3-Hydroxy Citalopram
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-hydroxy-3H-2-benzofuran-5-carbonitrile
• Standard InChI: InChI=1S/C20H21FN2O2/c1-23(2)11-3-10-20(15-5-7-16(21)8-6-15)18-9-4-14(13-22)12-17(18)19(24)25-20/h4-9,12,19,24H,3,10-11H2,1-2H3
• Standard InChIKey: LJPQJFHBFOOIHE-UHFFFAOYSA-N
• SMILES: CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(O1)O)C3=CC=C(C=C3)F
• Canonical SMILES: CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(O1)O)C3=CC=C(C=C3)F
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 3-Hydroxy Citalopram; 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-hydroxy-5-isobenzofurancarbonitrile
• PubChem Compound: 11267809
• Last Modified: Aug 15 2023